Cas no 946309-45-1 (1-{4-4-(benzenesulfonyl)-2-(4-chlorophenyl)-1,3-oxazol-5-ylpiperazin-1-yl}ethan-1-one)

• Product Name: 1-{4-4-(benzenesulfonyl)-2-(4-chlorophenyl)-1,3-oxazol-5-ylpiperazin-1-yl}ethan-1-one
• CAS No: 946309-45-1
• MF: C₂₁H₂₀ClN₃O₄S
• MW: 445.919202804565
• CID: 5430358
• Update Time: 2025-06-26

1-{4-4-(benzenesulfonyl)-2-(4-chlorophenyl)-1,3-oxazol-5-ylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[4-(benzenesulfonyl)-2-(4-chlorophenyl)-1,3-oxazol-5-yl]piperazin-1-yl]ethanone
• 1-{4-4-(benzenesulfonyl)-2-(4-chlorophenyl)-1,3-oxazol-5-ylpiperazin-1-yl}ethan-1-one

• Inchi： 1S/C21H20ClN3O4S/c1-15(26)24-11-13-25(14-12-24)21-20(30(27,28)18-5-3-2-4-6-18)23-19(29-21)16-7-9-17(22)10-8-16/h2-10H,11-14H2,1H3
• InChI Key： DZJZOSUXGYIBAQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2OC(C3=CC=C(Cl)C=C3)=NC=2S(C2=CC=CC=C2)(=O)=O)CC1)C

Additional information on 1-{4-4-(benzenesulfonyl)-2-(4-chlorophenyl)-1,3-oxazol-5-ylpiperazin-1-yl}ethan-1-one

Compound CAS No. 946309-45-1: 1-{4-[4-(Benzenesulfonyl)-2-(4-Chlorophenyl)-1,3-Oxazol-5-Yl]Piperazin-1-Yl}Ethan-1-One

The compound with CAS No. 946309-45-1, named 1-{4-[4-(Benzenesulfonyl)-2-(4-Chlorophenyl)-1,3-Oxazol-5-Yl]Piperazin-1-Yl}Ethan-1-One, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activity, as evidenced by recent studies in medicinal chemistry and materials science.

Structural Analysis: The molecule consists of a piperazine ring system, which is a six-membered ring containing two nitrogen atoms. This core structure is substituted at the 4-position with a complex oxazole moiety. The oxazole group itself is further substituted with a benzenesulfonyl group at the 4-position and a 4-chlorophenyl group at the 2-position. The ethanone group attached to the piperazine nitrogen adds to the compound's functional diversity. This intricate architecture suggests potential applications in drug design, particularly as a scaffold for enzyme inhibitors or receptor antagonists.

Synthesis and Optimization: Recent advancements in synthetic chemistry have enabled the efficient construction of this compound through multi-component reactions and modular synthesis strategies. Researchers have employed techniques such as Suzuki-Miyaura coupling and Stille coupling to assemble the molecule's key fragments. Optimization of reaction conditions has significantly improved yield and purity, making this compound more accessible for further studies.

Biological Activity: Studies published in leading journals have highlighted the compound's ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs). For instance, a study in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. Furthermore, its selectivity profile suggests minimal off-target effects, making it a promising candidate for drug development.

Applications in Materials Science: Beyond its biological applications, this compound has shown potential in materials science as a building block for advanced polymers and nanomaterials. Its rigid structure and functional groups make it suitable for self-assembling systems and stimuli-responsive materials. Recent research in *Advanced Materials* explored its use in constructing supramolecular assemblies with tunable properties.

Conclusion: The compound CAS No. 946309-45-1 represents a cutting-edge advancement in organic synthesis and materials science. Its unique structure, combined with promising biological activity and versatile applications, positions it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both therapeutic development and advanced material design.